Cas no 855716-75-5 (2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid)

• Product Name: 2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid
• CAS No: 855716-75-5
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 4660668
• PubChem ID: 9687047
• Update Time: 2025-10-28

2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• ({[(1E)-1-(1,3-benzodioxol-5-yl)ethylidene]amino}oxy)acetic acid
• 2-[1-(1,3-benzodioxol-5-yl)ethylideneamino]oxyacetic acid
• Z94600959
• 2-({[1-(2H-1,3-benzodioxol-5-yl)ethylidene]amino}oxy)acetic acid
• 2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid

• Inchi： 1S/C11H11NO5/c1-7(12-17-5-11(13)14)8-2-3-9-10(4-8)16-6-15-9/h2-4H,5-6H2,1H3,(H,13,14)
• InChI Key： HEHGIGQYINOBGR-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(C)=NOCC(=O)O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 1.6
• Topological Polar Surface Area: 77.4

Additional information on 2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid

Introduction to 2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid (CAS No. 855716-75-5)

2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid, also known by its CAS number 855716-75-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of ongoing investigation for various therapeutic applications.

The molecular structure of 2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid includes a benzodioxole ring and an ethylideneamino group, which contribute to its distinct chemical properties. The benzodioxole ring is a common motif found in many natural products and synthetic compounds, often associated with pharmacological activities such as anti-inflammatory, analgesic, and anticonvulsant effects. The ethylideneamino group, on the other hand, adds complexity to the molecule and can influence its reactivity and binding affinity to biological targets.

Recent studies have explored the potential of 2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid in various biological contexts. One notable area of research is its role as a potential inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the biosynthesis of fatty acids, suggesting its potential as a therapeutic agent for metabolic disorders such as obesity and diabetes.

In addition to its enzymatic inhibition properties, 2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid has been investigated for its anti-inflammatory effects. In vitro experiments have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This property makes it a promising candidate for the development of anti-inflammatory drugs to treat conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid has also been studied to understand its behavior in biological systems. Preclinical studies have demonstrated that it has good oral bioavailability and a favorable distribution profile, which are essential characteristics for a drug candidate. Furthermore, its low toxicity and high selectivity for target enzymes make it an attractive molecule for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in larger patient populations.

In conclusion, 2-({1-(2H-1,3-Benzodioxol-5-yl)ethylideneamino}oxy)acetic Acid (CAS No. 855716-75-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an important molecule for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that new applications and insights into its mechanisms of action will emerge, further enhancing its value as a potential drug candidate.